Cas no 624-86-2 (O-Ethylhydroxylamine)

O-Ethylhydroxylamine (CAS 624-80-4) is an organic compound with the molecular formula C₂H₇NO. It is a versatile reagent widely used in organic synthesis, particularly as a nucleophile in the formation of oximes and hydroxamic acids. Its ethyl group enhances solubility in organic solvents, making it advantageous for reactions requiring mild conditions. O-Ethylhydroxylamine is also employed in the modification of biomolecules and as a building block in pharmaceutical and agrochemical applications. The compound exhibits stability under standard handling conditions and is typically supplied as a clear liquid or hydrochloride salt. Its reactivity and selectivity make it valuable for constructing nitrogen-containing frameworks in synthetic chemistry.
O-Ethylhydroxylamine structure
O-Ethylhydroxylamine structure
Product Name:O-Ethylhydroxylamine
CAS No:624-86-2
MF:C2H7NO
MW:61.0830805301666
CID:506640
PubChem ID:69357
Update Time:2025-05-27

O-Ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • Hydroxylamine, O-ethyl-(8CI,9CI)
    • Ethoxyamine
    • O-ethylhydroxylamine
    • (aminooxy)ethane
    • Aethoxyamin
    • ethoxyl amine
    • Hydroxylamine,O-ethyl
    • N-methylmethoxylamine
    • O-Aethyl-hydroxylamin
    • O-ethyl-hydroxylamine
    • Aminooxyethane
    • Hydroxylamine ethyl ether
    • Hydroxylamine, O-ethyl-
    • AQFWNELGMODZGC-UHFFFAOYSA-N
    • ethoxylamine
    • O-ethyl hydroxylamine
    • AKOS017284448
    • EC 402-030-3
    • DTXSID3073216
    • 624-86-2
    • AS-58024
    • DB-371667
    • CS-0017502
    • NS00005360
    • CHEMBL1213044
    • C13232
    • O-Ethylhydroxylamine
    • Inchi： 1S/C2H7NO/c1-2-4-3/h2-3H2,1H3
    • InChI Key： AQFWNELGMODZGC-UHFFFAOYSA-N
    • SMILES： O(CC)N

Computed Properties

  • Exact Mass: 61.05280
  • Monoisotopic Mass: 61.052764
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 10
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: -0.3

Experimental Properties

  • Density: 0.853±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 125-128 ºC
  • Boiling Point: 136-138 ºC (0.08 Torr)
  • Flash Point: 5.9±12.4 ºC,
  • Refractive Index: 1.38
  • Solubility: Soluble (205 g/l) (25 º C),
  • PSA: 35.25000
  • LogP: 0.59690

O-Ethylhydroxylamine Security Information

O-Ethylhydroxylamine Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

O-Ethylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E86250-250mg
O-Ethylhydroxylamine
 624-86-2 98%
250mg
 ¥908.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E86250-1g
O-Ethylhydroxylamine
 624-86-2 98%
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 ¥1818.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥548.0 2023-09-07
Ambeed
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O-ethyl-hydroxylamine
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 $64.0 2025-04-18
Ambeed
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Ambeed
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1PlusChem
1P00EJ20-100mg
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1PlusChem
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1PlusChem
1P00EJ20-1g
Hydroxylamine, O-ethyl-
 624-86-2 >98%
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A2B Chem LLC
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Hydroxylamine, O-ethyl-
 624-86-2 >98%
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 $185.00 2024-04-19

O-Ethylhydroxylamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:624-86-2)O-Ethylhydroxylamine
Order Number:A1043938
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:16
Price ($):239.0/718.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:624-86-2)O-Ethylhydroxylamine
A1043938
Purity:99%/99%
Quantity:1g/5g
Price ($):239.0/718.0
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